Cas no 17399-25-6 (3-(3-Phenylpropoxy)phenylamine Hydrochloride)

• Product Name: 3-(3-Phenylpropoxy)phenylamine Hydrochloride
• CAS No: 17399-25-6
• MF: C₁₅H₁₈ClNO
• MW: 263.762523174286
• MDL: MFCD08559358
• CID: 905998
• PubChem ID: 16641314
• Update Time: 2025-07-19

3-(3-Phenylpropoxy)phenylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(3-Phenylpropoxy)phenyl]amine hydrochloride
• 3-(3-phenylpropoxy)aniline hydrochloride
• 3-(3-phenylpropoxy)phenylamine, chloride
• AGN-PC-013PIJ
• ARONIS012903
• CTK4D4846
• MolPort-002-316-770
• NSC211700
• SBB080159
• 3-(3-Phenylpropoxy)phenylamine Hydrochloride
• SB81564
• 3-(3-phenylpropoxy)aniline;hydrochloride
• AKOS005110955
• BS-35775
• NSC-211700
• CS-0336848
• DTXSID40586414
• Benzenamine, 3-(3-phenylpropoxy)-, hydrochloride (1:1)
• 17399-25-6
• NSC 211700
• 3-(3-Phenylpropoxy)aniline--hydrogen chloride (1/1)
• [3-(3-Phenylpropoxy)phenyl]amine HCl
• 3-(3-phenylpropoxy)anilinehydrochloride
• MFCD08559358

• MDL： MFCD08559358
• Inchi： 1S/C15H17NO.ClH/c16-14-9-4-10-15(12-14)17-11-5-8-13-6-2-1-3-7-13;/h1-4,6-7,9-10,12H,5,8,11,16H2;1H
• InChI Key： HYKNBDKNGSFCEM-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C(C=1)N)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.13111
• Monoisotopic Mass: 263.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

3-(3-Phenylpropoxy)phenylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-(3-Phenylpropoxy)phenylamine Hydrochloride

3-(3-Phenylpropoxy)phenylamine Hydrochloride (CAS No. 17399-25-6): An Overview of Its Structure, Properties, and Applications

3-(3-Phenylpropoxy)phenylamine Hydrochloride (CAS No. 17399-25-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article provides a comprehensive overview of its chemical structure, physical properties, and potential therapeutic uses, drawing on the latest research findings to offer a detailed and up-to-date perspective.

Chemical Structure and Synthesis: 3-(3-Phenylpropoxy)phenylamine Hydrochloride is a substituted phenylamine derivative characterized by a phenylpropoxy group attached to the phenyl ring. The compound can be synthesized through several methods, including the reaction of 3-phenylpropanol with phenylamine followed by hydrochloric acid treatment. The molecular formula of 3-(3-Phenylpropoxy)phenylamine Hydrochloride is C₁₅H₁₈N·HCl, and its molecular weight is approximately 251.77 g/mol.

Physical Properties: 3-(3-Phenylpropoxy)phenylamine Hydrochloride is a white to off-white crystalline solid at room temperature. It is highly soluble in water and polar organic solvents such as methanol and ethanol. The compound exhibits a melting point in the range of 140-145°C, making it suitable for various pharmaceutical formulations. Its solubility and stability are key factors in its use in drug development and delivery systems.

Spectroscopic Analysis: Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm the structure of 3-(3-Phenylpropoxy)phenylamine Hydrochloride. NMR spectra show characteristic signals for the aromatic protons, methylene protons, and amine protons, while MS data provide evidence for the molecular ion peak at m/z 251.77 [M+H]⁺. These analytical methods are crucial for ensuring the purity and identity of the compound in both research and industrial settings.

Biological Activity and Therapeutic Potential: Recent studies have highlighted the potential therapeutic applications of 3-(3-Phenylpropoxy)phenylamine Hydrochloride. One notable area of research is its activity as an agonist for certain serotonin receptors, particularly 5-HT_1A. This property makes it a candidate for the treatment of psychiatric disorders such as anxiety and depression. In vitro studies have shown that 3-(3-Phenylpropoxy)phenylamine Hydrochloride can effectively bind to 5-HT_1A receptors with high affinity, potentially modulating neurotransmitter levels in the brain.

Clinical Trials and Safety Profile: While preclinical studies have demonstrated promising results, further clinical trials are necessary to evaluate the safety and efficacy of 3-(3-Phenylpropoxy)phenylamine Hydrochloride. Early-phase clinical trials have reported favorable safety profiles with minimal adverse effects at therapeutic doses. However, ongoing research is needed to fully understand its pharmacokinetics, pharmacodynamics, and long-term safety in human subjects.

Potential Applications in Drug Development: The unique chemical structure and biological activity of 3-(3-Phenylpropoxy)phenylamine Hydrochloride make it an attractive candidate for drug development. Researchers are exploring its use in combination therapies for mood disorders, as well as its potential as a lead compound for developing new medications with improved efficacy and reduced side effects. Additionally, its high solubility and stability are advantageous for formulating oral and injectable drug products.

Sustainability and Environmental Impact: In line with growing concerns about environmental sustainability, efforts are being made to develop greener synthesis methods for 3-(3-Phenylpropoxy)phenylamine Hydrochloride. Recent advancements in green chemistry have led to more efficient and environmentally friendly processes that minimize waste generation and reduce energy consumption. These sustainable practices not only benefit the environment but also enhance the economic viability of large-scale production.

FUTURE DIRECTIONS AND CONCLUSIONS: The ongoing research into 3-(3-Phenylpropoxy)phenylamine Hydrochloride (CAS No. 17399-25-6) holds great promise for advancing our understanding of its therapeutic potential. Continued studies will likely uncover new applications and improve our ability to harness its benefits safely and effectively. As a key compound in medicinal chemistry, 3-(3-Phenylpropoxy)phenylamine Hydrochloride represents an exciting frontier in drug discovery and development.